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Compound of Interest

Compound Name: m-Hydroxybenzoylecgonine

Cat. No.: B1666289 Get Quote

m-Hydroxybenzoylecgonine: A Technical Guide
for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of m-Hydroxybenzoylecgonine, a

significant metabolite of cocaine. This document details its chemical properties, metabolic

pathway, and includes detailed protocols for its synthesis and analysis, designed to meet the

needs of researchers in toxicology, pharmacology, and drug development.

Core Chemical and Physical Properties
m-Hydroxybenzoylecgonine is a secondary metabolite of cocaine, formed in the body after

cocaine consumption. Its detection in biological samples is a reliable indicator of cocaine use.
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Property Value Citation(s)

Chemical Formula C₁₆H₁₉NO₅ [1][2][3][4][5]

Molecular Weight 305.33 g/mol [1][2][3][4][5]

CAS Number 129944-99-6 [1][2][3][4][5]

Melting Point 243-245°C [3]

Appearance White hygroscopic solid [3]

Solubility Soluble in water (>100 mg/ml) [3]

Storage Temperature -20°C, desiccated [2][3]

Metabolic Pathway of Cocaine to m-
Hydroxybenzoylecgonine
Cocaine undergoes extensive metabolism in the human body. One of the key pathways

involves the hydrolysis of cocaine to benzoylecgonine, which is then further metabolized to m-
Hydroxybenzoylecgonine. Understanding this pathway is crucial for interpreting toxicological

results and for the development of diagnostic assays.
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Cocaine Benzoylecgonine

Hydrolysis
(hCE-1 in liver) m-Hydroxybenzoylecgonine

Hydroxylation
(CYP450 enzymes)

Sample Preparation

Solid-Phase Extraction (SPE)

Analysis

Urine Sample

Spike with Internal Standard

Enzymatic Hydrolysis (Optional)

Condition SPE Cartridge

Load Sample

Wash Cartridge

Elute Analyte

Evaporate to Dryness

Derivatization (e.g., Silylation)

GC-MS Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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